4-butyl-N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]benzenesulfonamide

• IUPAC Name: 4-butyl-N-[1-[(3-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C22H26FN3O2S/c1-4-5-7-18-10-12-21(13-11-18)29(27,28)25-22-16(2)24-26(17(22)3)15-19-8-6-9-20(23)14-19/h6,8-14,25H,4-5,7,15H2,1-3H3
• InChI Key: QSWBJIOIMVKMJE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)S(=O)(=O)NC2=C(N(N=C2C)CC3=CC(=CC=C3)F)C
• Molecular Formula: C22H26FN3O2S
• Molecular Weight: 415.5 g/mol

Description

The compound belongs to a class of chemicals known for their potential in bioactive studies, particularly those related to carbonic anhydrase inhibition, cytotoxic activities, and antimicrobial activities. These compounds are synthesized for various applications, including medicinal chemistry and biochemical evaluation.

Synthesis Analysis

The synthesis of related sulfonamide derivatives involves starting from substituted benzaldehydes or benzylidene compounds, leading to various benzenesulfonamides with potential bioactivity. For example, a series of new 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides was synthesized, showcasing the versatility in the synthesis of these compounds for targeted bioactivities (Gul et al., 2016).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives often involves complex arrangements with potential for extensive delocalization and hydrogen bonding, contributing to their bioactive properties. For instance, investigations into the acid-base behavior of pyrazole and isoxazole compounds reveal significant insights into their hydrogen-bonding characteristics and molecular structures (Girisha et al., 2016).

Chemical Reactions and Properties

The chemical reactions of these compounds, especially their interactions with biological targets like carbonic anhydrase enzymes, are of significant interest. Their ability to inhibit carbonic anhydrase I and II isoenzymes is a key feature, with specific derivatives showing varying degrees of inhibition potency (Gul et al., 2016).